molecular formula C16H13ClN2O2 B8710864 4-Chloro-1-ethyl-2-(naphthalen-1-yl)-1H-imidazole-5-carboxylic acid

4-Chloro-1-ethyl-2-(naphthalen-1-yl)-1H-imidazole-5-carboxylic acid

Cat. No.: B8710864
M. Wt: 300.74 g/mol
InChI Key: BCHBMNPGNWLIEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-1-ethyl-2-(naphthalen-1-yl)-1H-imidazole-5-carboxylic acid is a useful research compound. Its molecular formula is C16H13ClN2O2 and its molecular weight is 300.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H13ClN2O2

Molecular Weight

300.74 g/mol

IUPAC Name

5-chloro-3-ethyl-2-naphthalen-1-ylimidazole-4-carboxylic acid

InChI

InChI=1S/C16H13ClN2O2/c1-2-19-13(16(20)21)14(17)18-15(19)12-9-5-7-10-6-3-4-8-11(10)12/h3-9H,2H2,1H3,(H,20,21)

InChI Key

BCHBMNPGNWLIEU-UHFFFAOYSA-N

Canonical SMILES

CCN1C(=C(N=C1C2=CC=CC3=CC=CC=C32)Cl)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Chloro-3-ethyl-2-naphthalen-1-yl-3H-imidazole-4-carboxylic acid ethyl ester (62 g, 35 mmol) is dissolved in. THF (10 ml), and aqueous lithium hydroxide solution (2.0 N, 6.35 ml, 2.0 eq.) is added. The mixture is heated at 50° C. overnight. THF is stripped off under reduced pressure, and the residue is diluted with water (10 ml) and basified to pH=4=5. The solid precipitate is collected, washed with water and ether, and dried under high vacuum to give the title compound. LCMS 301 (M+1).
Name
5-Chloro-3-ethyl-2-naphthalen-1-yl-3H-imidazole-4-carboxylic acid ethyl ester
Quantity
62 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step Two
Quantity
6.35 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Four

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